N-(1-isopropyl-4-piperidinyl)-3,5-dimethylbenzamide

• IUPAC Name: 3,5-dimethyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C17H26N2O/c1-12(2)19-7-5-16(6-8-19)18-17(20)15-10-13(3)9-14(4)11-15/h9-12,16H,5-8H2,1-4H3,(H,18,20)
• InChI Key: JETBGTJTRKQVEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2CCN(CC2)C(C)C)C
• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol

Description

N-(1-isopropyl-4-piperidinyl)-3,5-dimethylbenzamide, also known as A-836,339, is a potent and selective antagonist of the cannabinoid CB1 receptor. The CB1 receptor is a G protein-coupled receptor that is widely distributed in the central nervous system, and plays a key role in a variety of physiological processes, including pain perception, appetite regulation, and mood.

Mechanism of Action

N-(1-isopropyl-4-piperidinyl)-3,5-dimethylbenzamide acts as a competitive antagonist of the CB1 receptor, meaning that it binds to the receptor and blocks the binding of endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol. This results in a decrease in CB1 receptor signaling, and can lead to a variety of physiological effects.
Biochemical and Physiological Effects:
The CB1 receptor is widely distributed in the central nervous system, and plays a key role in a variety of physiological processes. Antagonism of the CB1 receptor by N-(1-isopropyl-4-piperidinyl)-3,5-dimethylbenzamide can lead to a variety of effects, including decreased pain perception, decreased appetite, and decreased addictive behaviors.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-isopropyl-4-piperidinyl)-3,5-dimethylbenzamide in lab experiments is its high selectivity for the CB1 receptor, which allows for precise targeting of this receptor. However, one limitation is that it is not a completely irreversible antagonist, meaning that it may not completely block CB1 receptor signaling in all cases.

Future Directions

There are many potential future directions for research involving N-(1-isopropyl-4-piperidinyl)-3,5-dimethylbenzamide. One area of interest is the role of the CB1 receptor in the regulation of mood and anxiety, and the potential use of CB1 receptor antagonists such as N-(1-isopropyl-4-piperidinyl)-3,5-dimethylbenzamide in the treatment of mood disorders. Another area of interest is the potential use of CB1 receptor antagonists in the treatment of obesity and metabolic disorders. Finally, further research is needed to fully understand the biochemical and physiological effects of CB1 receptor antagonism, and the potential therapeutic applications of this approach.

Synthesis Methods

The synthesis of N-(1-isopropyl-4-piperidinyl)-3,5-dimethylbenzamide involves the reaction of 3,5-dimethylbenzoyl chloride with 1-isopropyl-4-piperidinylamine in the presence of a base such as triethylamine. The reaction proceeds via nucleophilic substitution, and the resulting product is purified by column chromatography.

Scientific Research Applications

N-(1-isopropyl-4-piperidinyl)-3,5-dimethylbenzamide has been widely used in scientific research to investigate the role of the CB1 receptor in various physiological processes. For example, it has been used to study the effects of CB1 receptor antagonism on pain perception, appetite regulation, and addiction.